(3,5-dimethoxyphenyl)methanesulfonamide
Overview
Description
“(3,5-dimethoxyphenyl)methanesulfonamide” is a chemical compound with the molecular formula C9H13NO4S . It has a molecular weight of 231.27 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a methanesulfonamide group attached to a 3,5-dimethoxyphenyl group .Physical and Chemical Properties Analysis
“this compound” has a melting point of 95.8-97.8 °C, a predicted boiling point of 362.1±52.0 °C, a predicted density of 1.299±0.06 g/cm3, and a predicted pKa of 7.92±0.10 .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3,5-dimethoxyphenyl)methanesulfonamide involves the reaction of 3,5-dimethoxybenzyl chloride with sodium methanesulfonamide.", "Starting Materials": [ "3,5-dimethoxybenzyl chloride", "sodium methanesulfonamide" ], "Reaction": [ "Add 3,5-dimethoxybenzyl chloride to a solution of sodium methanesulfonamide in dry DMF.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by recrystallization from ethanol." ] } | |
CAS No. |
1078627-86-7 |
Molecular Formula |
C9H13NO4S |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
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